Cas no 75226-97-0 (Acetic acid,[2-[4-(carboxymethoxy)benzoyl]-5-methoxyphenoxy]- (9CI))

Acetic acid,[2-[4-(carboxymethoxy)benzoyl]-5-methoxyphenoxy]- (9CI) structure
75226-97-0 structure
Product Name:Acetic acid,[2-[4-(carboxymethoxy)benzoyl]-5-methoxyphenoxy]- (9CI)
CAS No:75226-97-0
MF:C18H16O8
MW:360.314846038818
CID:575202
PubChem ID:3058397
Update Time:2025-04-19

Acetic acid,[2-[4-(carboxymethoxy)benzoyl]-5-methoxyphenoxy]- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Acetic acid,[2-[4-(carboxymethoxy)benzoyl]-5-methoxyphenoxy]- (9CI)
    • 2-[4-[2-(carboxymethoxy)-4-methoxybenzoyl]phenoxy]acetic acid
    • Acetic acid, (2-(4-(carboxymethoxy)benzoyl)-5-methoxyphenoxy)-
    • DTXSID30226195
    • (2-(4-(Carboxymethoxy)benzoyl)-5-methoxyphenoxy)acetic acid
    • BRN 2311144
    • 75226-97-0
    • Inchi: 1S/C18H16O8/c1-24-13-6-7-14(15(8-13)26-10-17(21)22)18(23)11-2-4-12(5-3-11)25-9-16(19)20/h2-8H,9-10H2,1H3,(H,19,20)(H,21,22)
    • InChI Key: FQBXMCIEXOUUHE-UHFFFAOYSA-N
    • SMILES: O(CC(=O)O)C1C=C(C=CC=1C(C1C=CC(=CC=1)OCC(=O)O)=O)OC

Computed Properties

  • Exact Mass: 360.084517
  • Monoisotopic Mass: 360.084517
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 9
  • Complexity: 497
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.4
  • Topological Polar Surface Area: 119

Experimental Properties

  • Density: 1.376
  • Boiling Point: 652.5°C at 760 mmHg
  • Flash Point: 238.6°C
  • Refractive Index: 1.59

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